Cas no 1803894-18-9 (3-(Difluoromethoxy)-4-formylphenylhydrazine)

• Product Name: 3-(Difluoromethoxy)-4-formylphenylhydrazine
• CAS No: 1803894-18-9
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4934795
• Update Time: 2025-05-19

3-(Difluoromethoxy)-4-formylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)-4-formylphenylhydrazine

• Inchi： 1S/C8H8F2N2O2/c9-8(10)14-7-3-6(12-11)2-1-5(7)4-13/h1-4,8,12H,11H2
• InChI Key： HCFINOTTYLPBTL-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C=O)NN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4

Additional information on 3-(Difluoromethoxy)-4-formylphenylhydrazine

Introduction to 3-(Difluoromethoxy)-4-formylphenylhydrazine (CAS No. 1803894-18-9)

3-(Difluoromethoxy)-4-formylphenylhydrazine, identified by its Chemical Abstracts Service (CAS) number 1803894-18-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the phenylhydrazine class, characterized by its phenyl ring substituted with a formyl group at the 4-position and a difluoromethoxy group at the 3-position. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents, particularly those targeting neurological and inflammatory disorders.

The difluoromethoxy moiety is a key structural determinant that influences the electronic properties and reactivity of the molecule. The presence of two fluorine atoms introduces electron-withdrawing effects, which can modulate the electronic distribution across the aromatic ring. This modification is often exploited to enhance binding affinity to biological targets, such as enzymes and receptors, thereby improving the efficacy of drug candidates. In contrast, the formyl group at the 4-position serves as a reactive handle for further functionalization, enabling the construction of more complex molecular architectures through condensation reactions with hydrazines, alcohols, or amines.

Recent advancements in medicinal chemistry have highlighted the potential of 3-(Difluoromethoxy)-4-formylphenylhydrazine as a versatile building block in drug discovery. Its ability to undergo selective transformations while maintaining structural integrity makes it an attractive candidate for generating novel heterocyclic compounds. For instance, researchers have explored its utility in synthesizing benzodiazepine derivatives, which are known for their anxiolytic and sedative properties. The formyl group facilitates the introduction of nitrogen-containing heterocycles, while the difluoromethoxy substituent enhances metabolic stability and bioavailability.

In addition to its role in CNS drug development, 3-(Difluoromethoxy)-4-formylphenylhydrazine has been investigated for its potential anti-inflammatory and analgesic effects. Studies have demonstrated that derivatives of this compound can interact with cyclooxygenase (COX) enzymes and other inflammatory mediators, potentially offering therapeutic benefits in conditions such as rheumatoid arthritis and chronic pain syndromes. The combination of electronic and steric effects introduced by the difluoromethoxy and formyl groups allows for fine-tuning of pharmacokinetic properties, including solubility, permeability, and binding affinity.

The synthesis of 3-(Difluoromethoxy)-4-formylphenylhydrazine typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include selective halogenation followed by nucleophilic substitution with difluoromethanol or its equivalents. The introduction of the formyl group is commonly achieved through Vilsmeier-Haack formylation or oxidation of a methyl or methylene bridge. These synthetic routes highlight the compound's accessibility while maintaining high yields and purity levels suitable for pharmaceutical applications.

From a computational chemistry perspective, 3-(Difluoromethoxy)-4-formylphenylhydrazine has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have revealed that the electron-withdrawing nature of the difluoromethoxy group enhances hydrogen bonding capabilities with polar residues in protein binding pockets. Meanwhile, the formyl group's electrophilic character facilitates coordination with nucleophilic side chains such as cysteine or tyrosine residues. These insights have guided rational drug design strategies aimed at optimizing binding interactions.

Preclinical studies have further underscored the therapeutic promise of derivatives derived from 3-(Difluoromethoxy)-4-formylphenylhydrazine. In vitro assays have demonstrated inhibitory activity against key enzymes involved in inflammation and pain pathways, such as COX-2 and lipoxygenase. Animal models have provided preliminary evidence of efficacy in reducing inflammatory responses without significant side effects at tested doses. These findings support continued investigation into this scaffold for developing next-generation therapeutics.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The difluoromethoxy substituent in particular has emerged as a privileged structure due to its ability to improve pharmacokinetic profiles while maintaining high target affinity. As synthetic methodologies advance, access to increasingly complex fluorinated derivatives will become more streamlined, enabling rapid exploration of novel chemical space. 3-(Difluoromethoxy)-4-formylphenylhydrazine exemplifies this trend by serving as both a synthetic intermediate and a pharmacophore template.

In conclusion,3-(Difluoromethoxy)-4-formylphenylhydrazine (CAS No. 1803894-18-9) represents a promising compound in pharmaceutical research with diverse applications spanning CNS disorders to anti-inflammatory therapies. Its unique structural features—combining an electron-withdrawing difluoromethoxy group with a reactive formyl moiety—make it an invaluable tool for medicinal chemists seeking to develop innovative drug candidates. As research progresses，this compound is likely to continue playing a pivotal role in advancing therapeutic strategies across multiple disease areas.